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Compound of Interest

Compound Name: NC-R17

Cat. No.: B12379838

This document provides crucial safety and logistical information for the proper disposal of
materials designated as NC-R17. The procedures outlined below are designed to ensure the
safety of laboratory personnel and compliance with environmental regulations. This guidance is
intended for researchers, scientists, and drug development professionals.

Disclaimer: The term "NC-R17" is not a universally standardized chemical identifier. Search
results indicate several commercial products with similar names, such as "Silikal® R 17
Hardener," "Nu-Film-17," and "Jotun Thinner No. 17." It is imperative that you identify the
specific substance you are working with and consult its official Safety Data Sheet (SDS) for
detailed and accurate disposal instructions. The following procedures are based on the
hazardous properties of "Silikal® R 17 Hardener" and should be considered a general
framework.

Immediate Safety and Logistical Information

Safe and proper disposal of chemical waste begins with a thorough understanding of the
material's hazards. Based on available data for similarly named products, NC-R17 should be
handled as a hazardous substance.

Key Hazards:

o Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,
and hot surfaces.[1][2]
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o Health Hazards: May cause skin and respiratory irritation, allergic skin reactions, and
potential organ damage through prolonged or repeated exposure.[1]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[3]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[1][3]

o Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, wear a
suitable respirator.[1][3]

Step-by-Step Disposal Protocol
Adherence to a strict, procedural approach is essential for the safe disposal of NC-R17 waste.
» Waste Identification and Segregation:

o All waste containing NC-R17 must be classified as hazardous waste.

o Do not mix NC-R17 waste with other chemical waste streams unless explicitly permitted
by your institution's Environmental Health & Safety (EHS) department.

o Container Management:
o Use only approved, chemically resistant containers for storing NC-R17 waste.
o Ensure containers are tightly sealed to prevent the release of vapors.[1]

o Label the waste container clearly with "Hazardous Waste," the full chemical name, and
associated hazard symbols (e.g., flammable).

* Waste Storage:

o Store waste containers in a designated, well-ventilated hazardous waste accumulation
area.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.silikalamerica.com/msds/MSDS-Silikal_R_17_Hardener.pdf
https://www.millerchemical.com/wp-content/uploads/2021/03/Nu-Film-17.pdf
https://www.silikalamerica.com/msds/MSDS-Silikal_R_17_Hardener.pdf
https://www.millerchemical.com/wp-content/uploads/2021/03/Nu-Film-17.pdf
https://www.silikalamerica.com/msds/MSDS-Silikal_R_17_Hardener.pdf
https://www.millerchemical.com/wp-content/uploads/2021/03/Nu-Film-17.pdf
https://www.benchchem.com/product/b12379838?utm_src=pdf-body
https://www.benchchem.com/product/b12379838?utm_src=pdf-body
https://www.benchchem.com/product/b12379838?utm_src=pdf-body
https://www.benchchem.com/product/b12379838?utm_src=pdf-body
https://www.silikalamerica.com/msds/MSDS-Silikal_R_17_Hardener.pdf
https://www.silikalamerica.com/msds/MSDS-Silikal_R_17_Hardener.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o The storage area should be secure, away from ignition sources, and have secondary

containment to manage potential spills.

e Final Disposal:

o Disposal of NC-R17 waste must be conducted through a licensed hazardous waste

disposal contractor.

o Provide the contractor with the Safety Data Sheet (SDS) for the specific NC-R17 product.

o Dispose of the container and its contents in accordance with all local, regional, national,

and international regulations.[1][4]

Data Presentation

The following table summarizes the key hazard classifications for "Silikal® R 17 Hardener,"

which should be treated as representative for any unidentified NC-R17 substance until an

official SDS is consulted.

Hazard Classification

GHS Hazard Code

Description

Highly flammable liquid and

Flammable Liquid H225
vapor[1]
Skin Irritation H315 Causes skin irritation[1]
) S May cause an allergic skin
Skin Sensitization H317 )
reaction[1]
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[1]
a . May cause damage to organs
Specific Target Organ Toxicity
H373 through prolonged or repeated

(Repeated Exposure)

exposure[1]

Experimental Protocols
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No specific experimental protocols related to NC-R17 were identified. All laboratory procedures
involving this substance should be conducted in a manner that minimizes waste generation and

personnel exposure.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the disposal of NC-R17 and the
decision-making process in the event of a spill.
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Phase 1: Waste Generation and Collection

[Generate NC-R17 Wasta
GVear Appropriate PPIa

Transfer Waste to Labeled,
Compatible Hazardous Waste Container

Phase 2: Stora&e and Disposal
Seal Container and Move to
Designated Waste Accumulation Area
[’Store Away from Ignition Sources]
Arrange for Pickup by
Licensed Waste Contractor
Grovide SDS to Contracto)

Click to download full resolution via product page

Caption: Workflow for proper disposal of NC-R17 waste.
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(NC-Rl? Spill Occurs)

:

Is the spill large or
uncontrolled?

Evacuate Area If trained and safe to do so,
Alert EHS/Emergency Services address the spill
(Don appropriate PPE)
Contain spill with inert,
non-combustible absorbent material
Collect absorbed material into a
hazardous waste container
(Decontaminate the area)

Dispose of all materials as
hazardous waste
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Caption: Emergency spill response for NC-R17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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